Cas no 431-72-1 (3,3,3-trifluoro-2-oxopropanoic acid)

• Product Name: 3,3,3-trifluoro-2-oxopropanoic acid
• CAS No: 431-72-1
• MF: C₃H₃F₃O₄
• MW: 160.048732042313
• MDL: MFCD06203569
• CID: 328612
• PubChem ID: 5177764
• Update Time: 2025-05-23

3,3,3-trifluoro-2-oxopropanoic acid Chemical and Physical Properties

Names and Identifiers

• Trifluoropyruvic acid, monohydrate
• Trifluoropyruvic acid
• 3,3,3-trifluoro-2-oxopropanoic acid,hydrate
• 3,3,3-Trifluoro-2-oxopropanoic acid
• MS-20412
• 3,3,3-Trifluoro-2-oxopropanoic acid hydrate (1:1)
• A826198
• EN300-178959
• Trifluoropyruvic acid monohydrate
• DTXSID101347240
• trifluoropyruvic acidmonohydrate
• 3,3,3-tris(fluoranyl)-2-oxidanylidene-propanoic acid hydrate
• 431-72-1
• SCHEMBL10721774
• C3H3F3O4
• FT-0676925
• J-525093
• 3,3,3-trifluoro-2-oxopropanoic acid hydrate
• DVIOGFLGQOLWTD-UHFFFAOYSA-N
• Trifluoropyruvic acid hydrate, AldrichCPR
• 1081801-99-1
• 3,3,3-trifluoro-2-oxopropanoic acid;hydrate
• trifluoropyruvic acid hydrate
• TRIFLUOROPYRUVICACID,MONOHYDRATE
• AKOS005063502
• DA-42450
• 3,3,3-trifluoro-2-oxopropanoic acid

• MDL： MFCD06203569
• Inchi： 1S/C3HF3O3.H2O/c4-3(5,6)1(7)2(8)9;/h(H,8,9);1H2
• InChI Key： DVIOGFLGQOLWTD-UHFFFAOYSA-N
• SMILES： FC(C(C(=O)O)=O)(F)F.O

Computed Properties

• Exact Mass: 159.99800
• Monoisotopic Mass: 159.99834306g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 147
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.4Ų
• XLogP3: 0.8

Experimental Properties

• Density: 1.647
• Melting Point: 122-125°C
• Boiling Point: 90 ºC
• Flash Point: 8 ºC
• PSA: 77.76000
• LogP: -1.25150

3,3,3-trifluoro-2-oxopropanoic acid Security Information

• Hazard Statement： Corrosive
• Hazardous Material transportation number：UN 3261
• Hazard Category Code： 34-22
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Risk Phrases：R34

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Keto acids and derivatives Alpha-keto acids and derivatives

Additional information on 3,3,3-trifluoro-2-oxopropanoic acid

3,3,3-Trifluoro-2-oxopropanoic Acid (CAS No. 431-72-1): A Versatile Fluorinated Building Block in Modern Chemistry

3,3,3-Trifluoro-2-oxopropanoic acid (CAS No. 431-72-1), also known as trifluoropyruvic acid, is a highly functionalized fluorinated compound that has garnered significant attention in pharmaceutical, agrochemical, and materials science research. Its unique molecular structure, featuring a trifluoromethyl group and a reactive keto-acid moiety, makes it a valuable intermediate for synthesizing complex molecules with enhanced properties. This article delves into its applications, synthesis methods, and relevance in cutting-edge scientific trends, addressing common queries like *"What is 3,3,3-trifluoro-2-oxopropanoic acid used for?"* and *"How does fluorination improve drug design?"*.

The growing demand for fluorinated compounds in drug discovery stems from their ability to improve metabolic stability, bioavailability, and binding affinity. 3,3,3-Trifluoro-2-oxopropanoic acid serves as a key precursor for fluoro-pharmaceuticals, such as protease inhibitors and kinase modulators, aligning with the industry's focus on targeted therapies and personalized medicine. Recent studies highlight its role in developing COVID-19 antiviral candidates, where fluorination is critical for optimizing drug efficacy—a topic frequently searched in AI-driven drug discovery platforms.

In agrochemistry, this compound contributes to the design of next-generation pesticides with reduced environmental persistence. Its trifluoromethyl group enhances lipophilicity, enabling better pest control while addressing sustainability concerns—a hot topic in green chemistry forums. Researchers also explore its utility in organic electronics, where fluorinated derivatives improve the performance of OLED materials and semiconductors, answering queries like *"How do fluorinated compounds advance renewable energy technologies?"*

Synthetic routes to 3,3,3-trifluoro-2-oxopropanoic acid often involve electrophilic fluorination or oxidation of trifluoromethyl precursors. Innovations in flow chemistry and catalysis have streamlined its production, reducing waste and energy consumption—an aspect highly relevant to ESG (Environmental, Social, and Governance) metrics in chemical manufacturing. Analytical techniques like NMR and LC-MS are essential for characterizing its purity, a common concern for buyers searching *"CAS 431-72-1 purity standards."*

Beyond industrial applications, this compound is a staple in academic research for studying enzyme inhibition mechanisms and bioconjugation strategies. Its reactivity with amines and alcohols facilitates the creation of fluorescent probes and biomarkers, supporting advancements in diagnostic imaging—a trending subject in precision medicine. Collaborative efforts between academia and industry, often highlighted in open-access journals, further underscore its interdisciplinary importance.

As regulatory frameworks evolve, the safe handling of 3,3,3-trifluoro-2-oxopropanoic acid remains a priority. While not classified as hazardous under standard guidelines, proper storage (e.g., anhydrous conditions) and disposal practices are emphasized in chemical safety databases, addressing FAQs like *"Is CAS 431-72-1 compatible with aqueous solutions?"* Suppliers increasingly provide SDS (Safety Data Sheets) and technical bulletins to ensure compliance with global standards like REACH and TSCA.

In summary, 3,3,3-trifluoro-2-oxopropanoic acid exemplifies the synergy between fluorine chemistry and modern technological needs. From drug development to sustainable agriculture, its versatility aligns with global trends toward innovation and efficiency. For researchers and procurement specialists, understanding its properties and applications is essential—making this compound a recurring keyword in scientific search engines and patent filings worldwide.